Cas no 74543-14-9 (1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (1:?))
74543-14-9 structure
Product Name:1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (1:?)
CAS No:74543-14-9
MF:C8H3ClNa2O4
MW:244.539563417435
CID:556899
PubChem ID:19906657
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (1:?)
- disodium,4-chlorophthalate
- Sodium 4-chlorophthalate
- 1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (9CI)
- DTXSID10601188
- Phthalic acid, 4-chloro-, disodium salt
- 74543-14-9
- SCHEMBL4446245
- Disodium 4-chlorobenzene-1,2-dicarboxylate
- UNII-80CZ08RSOY
- 80CZ08RSOY
- 3325-09-5
- 1,2-Benzenedicarboxylic acid, 4-chloro-, sodium salt (1:2)
- Q27269139
- Disodium 4-chlorophthalate
-
- Inchi: 1S/C8H5ClO4.2Na/c9-4-1-2-5(7(10)11)6(3-4)8(12)13;;/h1-3H,(H,10,11)(H,12,13);;/q;2*+1/p-2
- InChI Key: LWXGAQHPDMUTQE-UHFFFAOYSA-L
- SMILES: ClC1C=CC(C(=O)[O-])=C(C(=O)[O-])C=1.[Na+].[Na+]
Computed Properties
- Exact Mass: 243.9515248g/mol
- Monoisotopic Mass: 243.9515248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
1,2-Benzenedicarboxylicacid, 4-chloro-, sodium salt (1:?) Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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